Cas no 2256709-94-9 (3-(4-bromo-1H-pyrazol-1-yl-3,5-d2)pyridine-2,4,5,6-d4)

3-(4-bromo-1H-pyrazol-1-yl-3,5-d2)pyridine-2,4,5,6-d4 structure
2256709-94-9 structure
Product Name:3-(4-bromo-1H-pyrazol-1-yl-3,5-d2)pyridine-2,4,5,6-d4
CAS No:2256709-94-9
MF:C8H6BrN3
MW:230.094310283661
CID:6818490
PubChem ID:172401345
Update Time:2025-03-02

3-(4-bromo-1H-pyrazol-1-yl-3,5-d2)pyridine-2,4,5,6-d4 Chemical and Physical Properties

Names and Identifiers

    • 2256709-94-9
    • CS-21794
    • 3-(4-bromo-1H-pyrazol-1-yl-3,5-d2)pyridine-2,4,5,6-d4
    • Inchi: 1S/C8H6BrN3/c9-7-4-11-12(6-7)8-2-1-3-10-5-8/h1-6H/i1D,2D,3D,4D,5D,6D
    • InChI Key: GEHXUIGDGPBAHL-MZWXYZOWSA-N
    • SMILES: BrC1C([2H])=NN(C=1[2H])C1C([2H])=NC([2H])=C([2H])C=1[2H]

Computed Properties

  • Exact Mass: 229.01217Da
  • Monoisotopic Mass: 229.01217Da
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 30.7Ų

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